Cas no 76499-95-1 (Benzenemethanol, 3,5-dichloro-a-ethyl-a-methyl-)

• Product Name: Benzenemethanol, 3,5-dichloro-a-ethyl-a-methyl-
• CAS No: 76499-95-1
• MF: C₁₀H₁₂Cl₂O
• MW: 219.107681274414
• MDL: MFCD20528394
• CID: 1785530
• Update Time: 2025-07-17

Benzenemethanol, 3,5-dichloro-a-ethyl-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,5-dichloro-a-ethyl-a-methyl-
• 2-(3,5-dichlorophenyl)butan-2-ol

• MDL： MFCD20528394
• Inchi： 1S/C10H12Cl2O/c1-3-10(2,13)7-4-8(11)6-9(12)5-7/h4-6,13H,3H2,1-2H3
• InChI Key： KANKPUSYZNUYLL-UHFFFAOYSA-N
• SMILES： CC(C1=CC(Cl)=CC(Cl)=C1)(O)CC

Computed Properties

• Exact Mass: 218.027
• Monoisotopic Mass: 218.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Additional information on Benzenemethanol, 3,5-dichloro-a-ethyl-a-methyl-

Benzenemethanol, 3,5-dichloro-α-ethyl-α-methyl- and CAS No. 76499-95-1: Applications and Research Insights

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, Benzenemethanol, 3,5-dichloro-α-ethyl-α-methyl- stands out due to its unique structural properties and versatile applications. This compound, identified by the CAS No. 76499-95-1, has garnered significant attention in recent years for its potential in various industrial and research domains.

The molecular structure of Benzenemethanol, 3,5-dichloro-α-ethyl-α-methyl- consists of a benzene ring substituted with chloro and ethyl groups, along with a methyl group at the α-position of the hydroxymethyl group. This specific arrangement imparts distinct chemical reactivity and functional properties, making it a valuable intermediate in organic synthesis. The presence of chlorine atoms enhances its ability to participate in nucleophilic substitution reactions, while the ethyl and methyl groups contribute to its solubility and stability in various solvents.

In recent years, researchers have been exploring the applications of Benzenemethanol, 3,5-dichloro-α-ethyl-α-methyl- in the development of novel pharmaceuticals. Its structural features make it a promising candidate for synthesizing bioactive molecules that can interact with biological targets. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, which could lead to the development of new therapeutic agents for treating various diseases.

The compound's role in drug discovery has been further highlighted by its use as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactivity to create scaffolds for drug candidates that exhibit improved pharmacokinetic properties. This includes enhanced bioavailability and reduced toxicity, which are critical factors in the development of effective medications.

Beyond pharmaceuticals, Benzenemethanol, 3,5-dichloro-α-ethyl-α-methyl- has found applications in materials science. Its ability to form stable complexes with other molecules makes it useful in the development of novel polymers and coatings. These materials can exhibit unique properties such as high thermal stability and chemical resistance, making them suitable for demanding industrial applications.

The compound's significance has also been recognized in agrochemical research. Its structural motifs are similar to those found in many pesticides and herbicides, suggesting potential uses in crop protection. By modifying its chemical structure, scientists can develop new agrochemicals that are more effective against pests while being environmentally friendly.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing Benzenemethanol, 3,5-dichloro-α-ethyl-α-methyl-. These innovations have not only improved yield but also reduced the environmental impact of its synthesis. Green chemistry principles have been applied to develop processes that minimize waste and energy consumption, aligning with global efforts to promote sustainable practices.

The compound's versatility has also led to its use in catalysis research. Its ability to act as a ligand or intermediate in various reactions makes it valuable for developing new catalysts that can accelerate chemical processes under mild conditions. This is particularly important for industrial applications where energy efficiency is a key concern.

In conclusion, Benzenemethanol, 3,5-dichloro-α-ethyl-α-methyl-, identified by the CAS No. 76499-95-1, is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from pharmaceuticals to materials science and agrochemicals. As research continues to uncover new uses for this compound, its importance is likely to grow further.